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Compound of Interest

Compound Name: N4-AcetylSulfanilamide

Cat. No.: B1175526 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Your Comprehensive

Resource for the Safe and Effective Handling of N4-Acetylsulfanilamide.

This guide provides critical safety protocols, immediate first aid measures, and detailed

operational procedures for the laboratory use of N4-Acetylsulfanilamide (CAS No: 121-61-9).

[1] Adherence to these guidelines is essential for ensuring personal safety and maintaining a

secure research environment.

Hazard Identification and Classification
N4-Acetylsulfanilamide is classified as a hazardous substance.[1] It is harmful if swallowed, in

contact with skin, or if inhaled.[1] It is also known to cause skin and serious eye irritation, and

may cause respiratory irritation.[1][2]

GHS Hazard Statements:

H302: Harmful if swallowed[1][2]

H312: Harmful in contact with skin[1][2]

H332: Harmful if inhaled[1][2]

H315: Causes skin irritation[1][2]

H319: Causes serious eye irritation[1][2]
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H335: May cause respiratory irritation[2]

Personal Protective Equipment (PPE)
A thorough PPE strategy is the primary defense against exposure. The following table

summarizes the recommended PPE for handling N4-Acetylsulfanilamide.

Body Part Recommended Protection
Specifications & Best
Practices

Eyes/Face
Safety Goggles with Side

Shields or a Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when there is a significant risk

of splashes.[3][4]

Skin Chemical-Resistant Gloves

Nitrile rubber gloves are a

suitable choice.[4] Always

inspect gloves for integrity

before use and dispose of

them properly after handling.

[4]

Body
Lab Coat or Chemical-

Resistant Apron

A fully buttoned lab coat

should be worn at all times.

For tasks with a higher risk of

splashes, a chemical-resistant

apron over the lab coat is

recommended.[4]

Respiratory NIOSH-approved Respirator

For operations that may

generate dust, use a respirator

with a particulate filter.[3] If

concentrations are over the

exposure limit, an air-purifying

respirator with organic vapor

cartridges may be acceptable.

If concentrations are unknown,

use a supplied-air respirator.[5]
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Physicochemical Properties
Property Value

Molecular Formula C8H10N2O3S[2][6][7]

Molecular Weight 214.24 g/mol [2][6]

Appearance White to light beige crystalline powder[8]

Melting Point 216-219.5 °C[7][8]

Solubility

Soluble in DMSO and dimethylformamide

(approx. 30 mg/ml).[9] Sparingly soluble in

aqueous buffers.[9]

Storage Temperature -20°C[9]

Stability ≥ 4 years at -20°C[9]

Experimental Protocols: Step-by-Step Guidance
1. Weighing and Transferring the Solid Compound:

Preparation: Before handling, ensure all necessary PPE is donned correctly.[4] Clear the

workspace of any unnecessary items.

Engineering Controls: Conduct all weighing and transferring of the solid compound within a

certified chemical fume hood to minimize dust dispersion.[3][4] Ensure an eyewash station

and safety shower are readily accessible.[3]

Procedure:

Use non-sparking tools for handling the solid.[3]

Carefully open the container.

Use a clean spatula to transfer the desired amount of N4-Acetylsulfanilamide to a tared

weigh boat or appropriate container.
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Avoid creating dust.[3] If dust is generated, ensure the fume hood is functioning correctly

to capture it.

Once the desired amount is weighed, securely close the primary container.

Clean any residual powder from the spatula and weighing area using a damp cloth or

paper towel, and dispose of it as hazardous waste.

2. Solution Preparation:

Solvent Selection: N4-Acetylsulfanilamide is soluble in organic solvents like DMSO and

dimethylformamide.[9] For aqueous solutions, first dissolve the compound in a minimal

amount of DMSO before diluting with the aqueous buffer of choice.[9]

Procedure:

In a chemical fume hood, add the weighed N4-Acetylsulfanilamide to an appropriate

flask or beaker.

Slowly add the chosen solvent to the solid to avoid splashing.[4]

If necessary, gently swirl or stir the mixture to facilitate dissolution.

Ensure the container is appropriately labeled with the chemical name, concentration, date,

and hazard information.[4][10]

Aqueous solutions are not recommended for storage for more than one day.[9]

Safe Handling and Storage Workflow
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Workflow for Safe Handling of N4-Acetylsulfanilamide

Preparation

Handling

Post-Handling

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid Compound

Transfer to Container

Prepare Solution

Decontaminate Work Area

Dispose of Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory workflow for handling N4-Acetylsulfanilamide.
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First Aid Measures
In case of exposure, follow these first-aid procedures. Medical observation for at least 48 hours

after an accident is recommended as symptoms of poisoning may be delayed.[1]

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen or artificial respiration.

Seek medical attention if symptoms persist.[1][3]

[5]

Skin Contact

Immediately remove all soiled and contaminated

clothing.[1] Wash the affected area with plenty

of soap and water for at least 15 minutes.[1][3]

Get medical attention if irritation develops or

persists.[5]

Eye Contact

Immediately flush eyes with plenty of running

water for several minutes, holding the eyelids

open.[1] If symptoms persist, consult a doctor.[1]

Ingestion

If swallowed, do not induce vomiting.[5] If the

person is conscious and alert, give two glasses

of water.[5] Immediately call a doctor.[1]

Disposal Plan
Proper disposal of N4-Acetylsulfanilamide and its containers is crucial to prevent

environmental contamination.

Solid Waste: Collect all solid waste contaminated with N4-Acetylsulfanilamide, including

used gloves, weighing paper, and disposable labware, in a designated, labeled, and sealed

hazardous waste container.[4]

Liquid Waste: Collect unused solutions and solvent rinses in a separate, labeled hazardous

waste container.[4]
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General Guidance: Disposal must be made according to official regulations.[1] Do not allow

the product or large quantities of it to enter sewers, surface water, or ground water.[1]

Contact a licensed professional waste disposal service to dispose of this material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://cdn.caymanchem.com/cdn/msds/34689m.pdf
https://cdn.caymanchem.com/cdn/msds/34689m.pdf
https://www.benchchem.com/product/b1175526?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/34689m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N4-Acetylsulfanilamide
https://pubchem.ncbi.nlm.nih.gov/compound/N4-Acetylsulfanilamide
https://www.benchchem.com/pdf/Safe_handling_and_storage_procedures_for_N_4_acetylphenyl_sulfonylacetamide.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Handling_of_n_4_dimethylamino_phenyl_acetamide_A_Guide_to_Personal_Protective_Equipment_and_Disposal.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.pharmaffiliates.com/en/121-61-9-acetylsulfanilamide-papst000740.html
https://www.fishersci.com/shop/products/4-acetamidobenzenesulfonamide-tci-america/A011525G
https://www.fishersci.com/shop/products/4-acetamidobenzenesulfonamide-tci-america/A011525G
https://www.echemi.com/products/pid_Seven3318-4-acetamidobenzenesulfonamide.html
https://cdn.caymanchem.com/cdn/insert/34689.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b1175526#personal-protective-equipment-for-handling-n4-acetylsulfanilamide
https://www.benchchem.com/product/b1175526#personal-protective-equipment-for-handling-n4-acetylsulfanilamide
https://www.benchchem.com/product/b1175526#personal-protective-equipment-for-handling-n4-acetylsulfanilamide
https://www.benchchem.com/product/b1175526#personal-protective-equipment-for-handling-n4-acetylsulfanilamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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